88-96-0

Phthalamide

In Stock

• CAS RN:
• 88-96-0

• Formula:
• C8H8N2O2

• InChI:
• InChI=1S/C8H8N2O2/c9-7(11)5-3-1-2-4-6(5)8(10)12/h1-4H,(H2,9,11)(H2,10,12)

• InChIKey:
• NAYYNDKKHOIIOD-UHFFFAOYSA-N

• Phthalamide appears as colorless crystals or off-white powder. (NTP, 1992)
  Phthalamide is a benzenedicarboxamide. It derives from a phthalic acid.

2-[1-(4-Nitrophenyl)ethylidene]malononitrile

• CAS RN:
• 26088-96-0

• Formula:
• C11H7N3O2

• InChI:
• InChI=1S/C11H7N3O2/c1-8(10(6-12)7-13)9-2-4-11(5-3-9)14(15)16/h2-5H,1H3

• InChIKey:
• FQQZZKJVSBFQMB-UHFFFAOYSA-N

• 2-[1-(4-Nitrophenyl)ethylidene]malononitrile is a useful research compound. Its molecular formula is C11H7N3O2 and its molecular weight is 213.19 g/mol. The purity is usually 95%.

Dexetimide hydrochloride

• CAS RN:
• 21888-96-0

• Formula:
• C23H27ClN2O2

• InChI:
• InChI=1S/C23H26N2O2.ClH/c26-21-11-14-23(22(27)24-21,19-9-5-2-6-10-19)20-12-15-25(16-13-20)17-18-7-3-1-4-8-18;/h1-10,20H,11-17H2,(H,24,26,27);1H/t23-;/m1./s1

• InChIKey:
• XSOOSXRNMDUWEM-GNAFDRTKSA-N

• Dexetimide hydrochloride is a useful research compound. Its molecular formula is C23H27ClN2O2 and its molecular weight is 398.9 g/mol. The purity is usually 95%.

Ethyl 2-(2-Methyl-2H-tetrazol-5-yl)acetate

In Stock

• CAS RN:
• 89488-96-0

• Formula:
• C6H10N4O2

• InChI:
• InChI=1S/C6H10N4O2/c1-3-12-6(11)4-5-7-9-10(2)8-5/h3-4H2,1-2H3

• InChIKey:
• JTHBWNLNZDXTKP-UHFFFAOYSA-N

• Ethyl 2-(2-Methyl-2H-tetrazol-5-yl)acetate is a useful research compound. Its molecular formula is C6H10N4O2 and its molecular weight is 170.17 g/mol. The purity is usually 95%.

1(2H)-Naphthalenone, 8-amino-3,4-dihydro-5-hydroxy-

In Stock

• CAS RN:
• 157988-96-0

• Formula:
• C10H11NO2

• InChI:
• InChI=1S/C10H11NO2/c11-7-4-5-8(12)6-2-1-3-9(13)10(6)7/h4-5,12H,1-3,11H2

• InChIKey:
• PLIBWFJWJBJPQS-UHFFFAOYSA-N

• 1(2H)-Naphthalenone, 8-amino-3,4-dihydro-5-hydroxy- is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.

2-Bromo-4-fluoro-5-chlorophenol

In Stock

• CAS RN:
• 181288-96-0

• Formula:
• C6H3BrClFO

• InChI:
• InChI=1S/C6H3BrClFO/c7-3-1-5(9)4(8)2-6(3)10/h1-2,10H

• InChIKey:
• WKFLSXFQSNTOQC-UHFFFAOYSA-N

• 2-Bromo-4-fluoro-5-chlorophenol is a useful research compound. Its molecular formula is C6H3BrClFO and its molecular weight is 225.44. The purity is usually 95%.

N-[2-(2-methoxyphenyl)ethyl]-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide

In Stock

• CAS RN:
• 851988-96-0

• Formula:
• C19H20N2O4

• InChI:
• InChI=1S/C19H20N2O4/c1-24-16-8-4-2-6-14(16)10-12-20-18(22)11-13-21-15-7-3-5-9-17(15)25-19(21)23/h2-9H,10-13H2,1H3,(H,20,22)

• InChIKey:
• ZDADYZNRPYBEBG-UHFFFAOYSA-N

• N-[2-(2-methoxyphenyl)ethyl]-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide is a useful research compound. Its molecular formula is C19H20N2O4 and its molecular weight is 340.379. The purity is usually 95%.

3-(3,4-dimethylphenyl)-8-ethyl-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione

In Stock

• CAS RN:
• 893788-96-0

• Formula:
• C21H24N2OS

• InChI:
• InChI=1S/C21H24N2OS/c1-5-15-7-9-19-17(11-15)18-12-21(4,24-19)23(20(25)22-18)16-8-6-13(2)14(3)10-16/h6-11,18H,5,12H2,1-4H3,(H,22,25)

• InChIKey:
• WMESRXOQOSUNTI-UHFFFAOYSA-N

• 3-(3,4-dimethylphenyl)-8-ethyl-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione is a useful research compound. Its molecular formula is C21H24N2OS and its molecular weight is 352.5. The purity is usually 95%.

6-Methyl-4-oxo-1,4-dihydro-[1,5]naphthyridine-3-carbonitrile

In Stock

• CAS RN:
• 911388-96-0

• Formula:
• C10H7N3O

• InChI:
• InChI=1S/C10H7N3O/c1-6-2-3-8-9(13-6)10(14)7(4-11)5-12-8/h2-3,5H,1H3,(H,12,14)

• InChIKey:
• CQFGDEVOZGHSPR-UHFFFAOYSA-N

• 6-Methyl-4-oxo-1,4-dihydro-[1,5]naphthyridine-3-carbonitrile is a useful research compound. Its molecular formula is C10H7N3O and its molecular weight is 185.18. The purity is usually 95%.

3-Cyclobutene-1,2-dione,3-ethoxy-4-[[1-(hydroxymethyl)propyl]amino]-,(R)-(9CI)

• CAS RN:
• 131588-96-0

• Formula:
• C10H15NO4

• InChI:
• InChI=1S/C10H15NO4/c1-3-6(5-12)11-7-8(13)9(14)10(7)15-4-2/h6,11-12H,3-5H2,1-2H3/t6-/m1/s1

• InChIKey:
• ALIMOKYQCKAIIQ-ZCFIWIBFSA-N

• 3-Cyclobutene-1,2-dione,3-ethoxy-4-[[1-(hydroxymethyl)propyl]amino]-,(R)-(9CI), also known as 3-Cyclobutene-1,2-dione,3-ethoxy-4-[[1-(hydroxymethyl)propyl]amino]-,(R)-(9CI), is a useful research compound. Its molecular formula is C10H15NO4 and its molecular weight is 213.23 g/mol. The purity is usually 95%.

2,6-Dimethoxy-beta-nitrostyrene

Usually In Stock

• CAS RN:
• 149488-96-0

• Formula:
• C10H11NO4

• InChI:
• InChI=1S/C10H11NO4/c1-14-9-4-3-5-10(15-2)8(9)6-7-11(12)13/h3-7H,1-2H3/b7-6+

• InChIKey:
• HWHAPEJTWCSVGR-UHFFFAOYSA-N

• 2,6-Dimethoxy-beta-nitrostyrene is a useful research compound. Its molecular formula is C10H11NO4 and its molecular weight is 209.201. The purity is usually 95%.

1-[(2R)-2-Amino-3-phenylpropanoyl]-N-[(2S)-5-(diaminomethylideneamino)-1-(4-nitroanilino)-1-oxopentan-2-yl]piperidine-2-carboxamide

In Stock

• CAS RN:
• 115388-96-0

• Formula:
• C27H36N8O5

• InChI:
• InChI=1S/C27H36N8O5/c28-21(17-18-7-2-1-3-8-18)26(38)34-16-5-4-10-23(34)25(37)33-22(9-6-15-31-27(29)30)24(36)32-19-11-13-20(14-12-19)35(39)40/h1-3,7-8,11-14,21-23H,4-6,9-10,15-17,28H2,(H,32,36)(H,33,37)(H4,29,30,31)/t21-,22+,23?/m1/s1

• InChIKey:
• YDMBNDUHUNWWRP-AXWGZAFASA-N

• 1-[(2R)-2-Amino-3-phenylpropanoyl]-N-[(2S)-5-(diaminomethylideneamino)-1-(4-nitroanilino)-1-oxopentan-2-yl]piperidine-2-carboxamide is a useful research compound. Its molecular formula is C27H36N8O5 and its molecular weight is 552.6 g/mol. The purity is usually 95%.

2-Ethoxy-6-fluoroaniline

In Stock

• CAS RN:
• 1179288-96-0

• Formula:
• C8H10FNO

• InChI:
• InChI=1S/C8H10FNO/c1-2-11-7-5-3-4-6(9)8(7)10/h3-5H,2,10H2,1H3

• InChIKey:
• DOFCITUWGPPJMN-UHFFFAOYSA-N

• 2-Ethoxy-6-fluoroaniline is a useful research compound. Its molecular formula is C8H10FNO and its molecular weight is 155.17 g/mol. The purity is usually 95%.

1-butyl-5-methyl-1H-pyrazole-4-carboxylic acid

In Stock

• CAS RN:
• 1250888-96-0

• Formula:
• C9H14N2O2

• InChI:
• InChI=1S/C9H14N2O2/c1-3-4-5-11-7(2)8(6-10-11)9(12)13/h6H,3-5H2,1-2H3,(H,12,13)

• InChIKey:
• ABGVZDVGKJGKSV-UHFFFAOYSA-N

• 1-butyl-5-methyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.223. The purity is usually 95%.

2-(3-Bromo-2,4-difluorophenyl)-1,3-dioxolane

In Stock

• CAS RN:
• 2484888-96-0

• Formula:
• C9H7BrF2O2

• InChI:
• InChI=1S/C9H7BrF2O2/c10-7-6(11)2-1-5(8(7)12)9-13-3-4-14-9/h1-2,9H,3-4H2

• InChIKey:
• XEBPNSQKENLZRG-UHFFFAOYSA-N

• 2-(3-Bromo-2,4-difluorophenyl)-1,3-dioxolane is a useful research compound. Its molecular formula is C9H7BrF2O2 and its molecular weight is 265.05 g/mol. The purity is usually 95%.